Cas no 3282-54-0 (Cyclohexene,1-cyclohexyl-)
Cyclohexene,1-cyclohexyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexene,1-cyclohexyl-
- 1-(1'-cyclohexenyl)cyclohexane
- 1-(cyclohexa-2,5-dienyl)benzene
- 1-(cyclohexyl)-1-cyclohexene
- 1,4-Dihydrobiphenyl
- 1-c
- 1-cyclohexylcyclohexene
- 2,5-CYCLOHEXADIENYLBENZENE
- 3-phenyl-1,4-cyclohexadiene
- 3-Phenyl-cyclohexa-1,4-dien
- 3-phenylcyclohexa-1,4-diene
- 3-phenyl-cyclohexa-1,4-diene
- 3-Phenylcyclohexadien-(1,4)
- AC1L2H9O
- Benzene, 2,5-cyclohexadien-1-yl-
- bicyclohexyl-1-ene
- CTK1D5908
- cyclohexyl-1-cyclohexene
- 1-CYCLOHEXYLCYCLOHEX-1-ENE
- 1-Cyclohexyl-1-cyclohexene #
- 1-Cyclohexyl-1-cyclohexene
- cyclohexylcyclohexene
- DTXSID20186496
- FT-0697123
- 3282-54-0
- RFFCUDDJJDOFLS-UHFFFAOYSA-N
- AKOS006272376
- Cyclohexene, 1-cyclohexyl-
-
- MDL: MFCD00053264
- Inchi: 1S/C12H20/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h7,12H,1-6,8-10H2
- InChI Key: RFFCUDDJJDOFLS-UHFFFAOYSA-N
- SMILES: C1(C2=CCCCC2)CCCCC1
Computed Properties
- Exact Mass: 164.1566
- Monoisotopic Mass: 164.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 4.5
Experimental Properties
- Density: 0.923
- Boiling Point: 234.2°Cat760mmHg
- Flash Point: 90°C
- Refractive Index: 1.507
- PSA: 0
- LogP: 4.06710
Cyclohexene,1-cyclohexyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38274557-100mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 100mg |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-250mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 250mg |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-500mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 500mg |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-1000mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 1g |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-2500mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 2500mg |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-5000mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 5g |
$0.0 | 2021-11-29 | ||
| Enamine | BBV-38274557-10000mg |
1-cyclohexylcyclohex-1-ene |
3282-54-0 | 10g |
$0.0 | 2021-11-29 | ||
| eNovation Chemicals LLC | D109704-1g |
1-CYCLOHEXYLCYCLOHEXENE |
3282-54-0 | 95% | 1g |
$680 | 2024-08-03 | |
| eNovation Chemicals LLC | D109704-10g |
1-CYCLOHEXYLCYCLOHEXENE |
3282-54-0 | 95% | 10g |
$1450 | 2024-08-03 | |
| eNovation Chemicals LLC | D109704-10g |
1-CYCLOHEXYLCYCLOHEXENE |
3282-54-0 | 95% | 10g |
$1450 | 2025-03-01 |
Cyclohexene,1-cyclohexyl- Related Literature
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1. Photochemical isomerisation derivatives of decafluorocyclohexene and their reactionsG. Camaggi,F. Gozzo J. Chem. Soc. C 1971 925
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W. G. Burns,J. A. Winter Discuss. Faraday Soc. 1963 36 124
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Catherine L. Lyall,Mario Uosis-Martin,John P. Lowe,Mary F. Mahon,G. Dan Panto?,Simon E. Lewis Org. Biomol. Chem. 2013 11 1468
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4. The thermal decomposition of quaternary ammonium hydroxides. Part IV. Methohydroxides of cis- and trans-2-alkyl-NN-dimethylcyclohexylamines: evidence for elimination from a twist boat conformation.H. Booth,N. C. Franklin,G. C. Gidley J. Chem. Soc. C 1968 1891
Additional information on Cyclohexene,1-cyclohexyl-
Introduction to Cyclohexene,1-cyclohexyl- and Its Significance in Modern Chemical Research
Cyclohexene,1-cyclohexyl- (CAS No. 3282-54-0) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This molecule, characterized by its cyclohexene backbone substituted with a cyclohexyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's structural features and reactivity have positioned it as a key player in the development of novel therapeutic agents and materials.
The chemical structure of Cyclohexene,1-cyclohexyl- consists of a six-membered ring containing a double bond between two carbon atoms, with one of these carbons further substituted by a cyclohexyl group. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The presence of the cyclohexyl group enhances the compound's stability and solubility, making it more amenable to various synthetic transformations.
In recent years, Cyclohexene,1-cyclohexyl- has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The ability to modify the cyclohexene ring and the attached cyclohexyl group allows for the creation of a diverse library of compounds with tailored pharmacological properties.
One of the most compelling aspects of Cyclohexene,1-cyclohexyl- is its role as a precursor in the synthesis of more complex molecules. The double bond in the cyclohexene ring can undergo various reactions such as hydrogenation, oxidation, and polymerization, enabling the construction of intricate molecular architectures. These transformations are crucial for developing advanced materials and pharmaceuticals that require precise structural control.
The pharmaceutical industry has been particularly interested in Cyclohexene,1-cyclohexyl- due to its potential as a building block for active pharmaceutical ingredients (APIs). By incorporating this compound into synthetic routes, chemists can streamline the production of high-value molecules while maintaining high yields and purity. This efficiency is critical for meeting the demands of modern medicine, where cost-effective and scalable synthesis methods are essential.
Recent advancements in computational chemistry have further enhanced the utility of Cyclohexene,1-cyclohexyl-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective drug candidates. These simulations have revealed that subtle modifications to the cyclohexyl group can significantly alter binding affinity and selectivity, guiding medicinal chemists in their quest for optimized therapeutic agents.
Moreover, Cyclohexene,1-cyclohexyl- has found applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. The compound's stability under various environmental conditions ensures that these agrochemicals remain effective over prolonged periods.
The industrial production of Cyclohexene,1-cyclohexyl- has also seen significant advancements. Modern catalytic processes have enabled more efficient and environmentally friendly synthesis methods. These innovations not only reduce waste but also lower energy consumption, aligning with global sustainability goals. The ability to produce this compound on an industrial scale underscores its importance in both research and commercial applications.
Future research directions for Cyclohexene,1-cyclohexyl- are likely to focus on expanding its applications in drug discovery and material science. Exploring new synthetic pathways and understanding its role in complex biological systems will be key areas of investigation. As our understanding of molecular interactions grows, so too will the potential uses for this versatile compound.
In conclusion,Cyclohexene,1-cyclohexyl- (CAS No. 3282-54-0) represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it an indispensable tool for developing new drugs and materials. As scientific knowledge continues to evolve,Cyclohexene,1-cyclohexyl-* will undoubtedly play an even greater role in shaping the future of pharmaceuticals and beyond.
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